Cas no 298210-72-7 (1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)-)

1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)- structure
298210-72-7 structure
Product Name:1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)-
CAS No:298210-72-7
MF:C10H14N2O
MW:178.230962276459
CID:249287
PubChem ID:572708
Update Time:2025-04-19

1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-(5,6-dimethyl-2-pyrazinyl)-
    • 1-Butanone,1-(5,6-dimethylpyrazinyl)- (9CI)
    • 1-(5,6-DIMETHYLPYRAZIN-2-YL)BUTAN-1-ONE
    • ZLOYCWIITLISMW-UHFFFAOYSA-N
    • 298210-72-7
    • DTXSID20341386
    • 1-Butanone,1-(5,6-dimethylpyrazinyl)-(9CI)
    • 1-(5,6-Dimethyl-2-pyrazinyl)-1-butanone
    • Inchi: 1S/C10H14N2O/c1-4-5-10(13)9-6-11-7(2)8(3)12-9/h6H,4-5H2,1-3H3
    • InChI Key: ZLOYCWIITLISMW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC(C)=C(C)N=1)CCC

Computed Properties

  • Exact Mass: 178.11072
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85
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